Cas no 2228947-33-7 (2-amino-4-(2,4,5-trifluorophenyl)butan-1-ol)

• Product Name: 2-amino-4-(2,4,5-trifluorophenyl)butan-1-ol
• CAS No: 2228947-33-7
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5911244
• PubChem ID: 165674912
• Update Time: 2025-06-14

2-amino-4-(2,4,5-trifluorophenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(2,4,5-trifluorophenyl)butan-1-ol
• 2228947-33-7
• EN300-1794002

• Inchi： 1S/C10H12F3NO/c11-8-4-10(13)9(12)3-6(8)1-2-7(14)5-15/h3-4,7,15H,1-2,5,14H2
• InChI Key： GGZZAGXKGSYBSS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CCC(CO)N)F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-4-(2,4,5-trifluorophenyl)butan-1-ol

Comprehensive Overview of 2-amino-4-(2,4,5-trifluorophenyl)butan-1-ol (CAS No. 2228947-33-7)

2-amino-4-(2,4,5-trifluorophenyl)butan-1-ol (CAS No. 2228947-33-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a 2,4,5-trifluorophenyl moiety and an amino-alcohol functional group makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2-amino-4-(2,4,5-trifluorophenyl)butan-1-ol has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This aligns with the growing trend of precision medicine and personalized therapeutics, where fluorination plays a critical role in optimizing drug efficacy. The compound’s CAS No. 2228947-33-7 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening (HTS) and fragment-based drug design (FBDD).

The synthesis of 2-amino-4-(2,4,5-trifluorophenyl)butan-1-ol typically involves multi-step organic reactions, including Grignard additions and reductive amination, which are well-documented in peer-reviewed journals. Its chiral center at the amino-alcohol moiety also makes it a candidate for asymmetric catalysis, a field gaining traction due to the need for enantiomerically pure pharmaceuticals. Users often search for "synthetic routes for fluorinated amino alcohols" or "applications of 2,4,5-trifluorophenyl derivatives," highlighting the compound’s interdisciplinary appeal.

Beyond pharmaceuticals, 2-amino-4-(2,4,5-trifluorophenyl)butan-1-ol has potential applications in material science, particularly in designing fluorescent probes and liquid crystals. The trifluorophenyl group’s electron-withdrawing properties contribute to unique photophysical behaviors, a topic frequently explored in organic electronics research. This dual utility in life sciences and advanced materials underscores its importance as a multifunctional building block.

From an SEO perspective, incorporating keywords like "buy 2-amino-4-(2,4,5-trifluorophenyl)butan-1-ol," "CAS 2228947-33-7 suppliers," and "fluorinated amino alcohol uses" can enhance visibility. The compound’s relevance to trending topics such as green chemistry (e.g., solvent-free synthesis) and AI-driven drug discovery further boosts its searchability. Analytical techniques like NMR and HPLC for characterizing this compound are also common queries, reflecting user interest in quality control.

In summary, 2-amino-4-(2,4,5-trifluorophenyl)butan-1-ol (CAS No. 2228947-33-7) is a promising compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural features align with current research trends, making it a valuable subject for both academic and industrial investigations. As the scientific community continues to explore fluorine chemistry, this compound is poised to remain a focal point in innovative research.